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Compound of Interest

Compound Name: 4-Ethoxy-3-nitrobenzoic acid

Cat. No.: B181614 Get Quote

For Research, Scientific, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 4-
Ethoxy-3-nitrobenzoic acid (CAS No. 59719-77-6). Adherence to these procedures is critical

for ensuring laboratory safety, regulatory compliance, and environmental protection. While a

comprehensive hazard classification for this specific compound is not uniformly available

across all safety data sheets, it is prudent to handle it as a potentially hazardous substance.

Immediate Safety and Handling Precautions
Before handling 4-Ethoxy-3-nitrobenzoic acid, it is imperative to consult the substance's

Safety Data Sheet (SDS). Although some sources may indicate no known hazards, treating the

chemical with care is a crucial safety measure.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.

Respiratory Protection: In case of dust formation, use a NIOSH-approved respirator.

Engineering Controls:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b181614?utm_src=pdf-interest
https://www.benchchem.com/product/b181614?utm_src=pdf-body
https://www.benchchem.com/product/b181614?utm_src=pdf-body
https://www.benchchem.com/product/b181614?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work in a well-ventilated area, preferably within a chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.

Quantitative Data Summary
Due to the limited publicly available data for 4-Ethoxy-3-nitrobenzoic acid, the following table

provides general information. Always refer to the specific SDS provided by the supplier for the

most accurate data.

Property Value Source

CAS Number 59719-77-6
Echemi, Angene Chemical,

Sigma-Aldrich

Molecular Formula C₉H₉NO₅ Echemi

Molecular Weight 211.17 g/mol Echemi

Melting Point 200-201 °C Echemi

Boiling Point 378.6 °C at 760 mmHg Echemi

GHS Hazard Classification No data available Combi-Blocks, Inc. SDS

Step-by-Step Disposal Protocol
This protocol outlines the approved procedure for the disposal of 4-Ethoxy-3-nitrobenzoic
acid.

1. Waste Identification and Segregation:

Designate a specific, clearly labeled, and sealed container for "4-Ethoxy-3-nitrobenzoic
acid waste."

Do not mix this waste with other chemical waste streams unless explicitly approved by your

institution's Environmental Health and Safety (EHS) department.

2. Spill and Contamination Management:
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In case of a spill, avoid generating dust.

For small spills, gently sweep the solid material into a designated waste container.

Decontaminate the spill area with a suitable solvent (e.g., soap and water), and dispose of

the cleaning materials as hazardous waste.

3. Container Management:

Keep the waste container tightly closed when not in use.

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.

4. Final Disposal:

Arrange for the disposal of the waste through your institution's EHS-approved hazardous

waste disposal program.

Complete all necessary waste disposal forms and labels as required by your institution and

local regulations.

Experimental Protocol: Small-Scale Spill
Decontamination
This protocol provides a detailed methodology for cleaning up a minor spill of 4-Ethoxy-3-
nitrobenzoic acid.

Evacuate and Ventilate: Immediately alert others in the vicinity and ensure the area is well-

ventilated.

Don Personal Protective Equipment (PPE): At a minimum, wear safety goggles, gloves, and

a lab coat.

Contain the Spill: If it is a solid, prevent it from spreading.

Clean-up:
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Carefully sweep the solid material into a labeled hazardous waste container.

Use a damp cloth or paper towel to wipe the spill area.

Decontaminate:

Wash the spill area with soap and water.

Rinse the area thoroughly.

Dispose of Contaminated Materials: Place all cleaning materials (gloves, wipes, etc.) into the

designated hazardous waste container.

Wash Hands: Thoroughly wash your hands with soap and water after the cleanup is

complete.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 4-Ethoxy-3-
nitrobenzoic acid.
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Caption: Disposal workflow for 4-Ethoxy-3-nitrobenzoic acid.

To cite this document: BenchChem. [Proper Disposal Procedures for 4-Ethoxy-3-nitrobenzoic
acid]. BenchChem, [2025]. [Online PDF]. Available at:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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